1-Naphthyl 2,6-dichloro-5-fluoronicotinate

• Molecular Formula: C16H8Cl2FNO2
• Molecular Weight: 336.1 g/mol
• IUPAC Name: naphthalen-1-yl 2,6-dichloro-5-fluoropyridine-3-carboxylate
• InChI: InChI=1S/C16H8Cl2FNO2/c17-14-11(8-12(19)15(18)20-14)16(21)22-13-7-3-5-9-4-1-2-6-10(9)13/h1-8H
• InChI Key: QNHBCMMOUXKWCR-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2OC(=O)C3=CC(=C(N=C3Cl)Cl)F

Description

1-Naphthyl 2,6-dichloro-5-fluoronicotinate (NDNF) is a chemical compound that is widely used in scientific research. It is a derivative of nicotinic acid, which is a vitamin B3 analog. NDNF has been shown to have several biological activities, including anti-inflammatory, anticancer, and antiviral properties.

Mechanism of Action

The mechanism of action of 1-Naphthyl 2,6-dichloro-5-fluoronicotinate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 1-Naphthyl 2,6-dichloro-5-fluoronicotinate has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects
1-Naphthyl 2,6-dichloro-5-fluoronicotinate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. Additionally, 1-Naphthyl 2,6-dichloro-5-fluoronicotinate has been shown to induce apoptosis in cancer cells, which can lead to the suppression of tumor growth.

Advantages and Limitations for Lab Experiments

1-Naphthyl 2,6-dichloro-5-fluoronicotinate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, it has been extensively studied, and its biological activities are well-documented. However, one limitation of 1-Naphthyl 2,6-dichloro-5-fluoronicotinate is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-Naphthyl 2,6-dichloro-5-fluoronicotinate. One area of research is the development of 1-Naphthyl 2,6-dichloro-5-fluoronicotinate-based therapies for inflammatory diseases and cancer. Additionally, further studies are needed to fully understand the mechanism of action of 1-Naphthyl 2,6-dichloro-5-fluoronicotinate. This can help to identify new targets for drug development and improve our understanding of the biological activities of 1-Naphthyl 2,6-dichloro-5-fluoronicotinate. Finally, more research is needed to explore the potential of 1-Naphthyl 2,6-dichloro-5-fluoronicotinate in other areas, such as antiviral therapy.

Synthesis Methods

1-Naphthyl 2,6-dichloro-5-fluoronicotinate can be synthesized using a multi-step process that involves the reaction of 1-naphthol with 2,6-dichloronicotinic acid, followed by the addition of fluorine. The final product is obtained through purification and crystallization.

Scientific Research Applications

1-Naphthyl 2,6-dichloro-5-fluoronicotinate has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties, which make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 1-Naphthyl 2,6-dichloro-5-fluoronicotinate has been shown to have anticancer properties, making it a potential candidate for cancer therapy.